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Compound of Interest

Compound Name: AZD5718

CAS No.: 2041076-43-9

Cat. No.: B1192256

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the administration and key experimental

protocols for AZD5718, a potent and selective inhibitor of 5-lipoxygenase-activating protein

(FLAP), as investigated in the Phase 2a FLAVOUR (FLAP Inhibition in Patients with Recent

Myocardial Infarction) clinical trial.

Introduction
AZD5718 is a novel therapeutic agent under investigation for its anti-inflammatory properties in

cardiovascular disease. By inhibiting FLAP, AZD5718 blocks the biosynthesis of leukotrienes,

which are potent pro-inflammatory lipid mediators implicated in the pathophysiology of

atherosclerosis. The FLAVOUR study (NCT03317002) was a randomized, single-blind,

placebo-controlled, multicenter Phase 2a trial designed to evaluate the efficacy, safety, and

tolerability of oral AZD5718 in patients with recent myocardial infarction.[1]
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The following tables summarize the key quantitative data from the FLAVOUR Phase 2a clinical

trial.

Table 1: Pharmacodynamic Efficacy - Reduction in Urinary Leukotriene E4 (uLTE4)[2][3]

Treatment Group Duration
Mean Reduction in
uLTE4 vs. Placebo

Statistical
Significance

AZD5718 50 mg once

daily
4 weeks >80% Statistically Significant

12 weeks >80% Statistically Significant

AZD5718 200 mg

once daily
4 weeks >80% Statistically Significant

12 weeks >80% Statistically Significant

Table 2: Safety and Tolerability - Adverse Events (AEs)[2][3]

Treatment Group Duration
Number of Patients with
AEs / Total Patients

Placebo 4 weeks 6 / 13

12 weeks 24 / 38

AZD5718 50 mg once daily 4 weeks 3 / 6

12 weeks 14 / 19

AZD5718 200 mg once daily 4 weeks 12 / 18

12 weeks 27 / 34

Note: Serious adverse events were reported in seven patients receiving AZD5718 and four

receiving placebo, and were not considered to be treatment-related. No deaths were reported

in the study.[2][3]

Table 3: Key Secondary Endpoint - Coronary Flow Velocity Reserve (CFVR)[2][3]
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Treatment Group Duration Outcome

AZD5718 (50 mg and 200 mg) 4 and 12 weeks

No significant changes in

CFVR observed versus

placebo.

Signaling Pathway
AZD5718 targets the 5-lipoxygenase (5-LO) pathway, a critical cascade in the production of

pro-inflammatory leukotrienes.
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Caption: AZD5718 inhibits FLAP, blocking leukotriene biosynthesis.

Experimental Protocols
The following are detailed methodologies for the key experiments conducted in the AZD5718
Phase 2a clinical trial.

Protocol 1: Quantification of Urinary Leukotriene E4
(uLTE4) by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
Objective: To measure the concentration of the stable leukotriene metabolite, LTE4, in urine as

a primary pharmacodynamic biomarker of AZD5718 activity.
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Materials:

Urine samples collected from clinical trial participants.

Leukotriene E4 (LTE4) analytical standard.

Deuterated leukotriene E4 (LTE4-d5) as an internal standard.

LC-MS/MS grade methanol, acetonitrile, and water.

Formic acid.

Solid-phase extraction (SPE) cartridges (e.g., C18).

Liquid chromatograph coupled to a tandem mass spectrometer.

Procedure:

Sample Preparation (Solid-Phase Extraction):

1. Thaw frozen urine samples on ice.

2. Centrifuge samples to remove any particulate matter.

3. Spike a known volume of the urine supernatant (e.g., 1 mL) with the internal standard

(LTE4-d5) to a final concentration of 200 pg/mL.[4]

4. Condition the SPE cartridge by washing with 1 mL of methanol followed by equilibration

with 1 mL of LC-MS grade water.

5. Load the spiked urine sample onto the conditioned SPE cartridge.

6. Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

7. Elute the analyte (LTE4 and LTE4-d5) from the cartridge with an appropriate volume of

methanol.

8. Evaporate the eluate to dryness under a gentle stream of nitrogen.
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9. Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

1. Liquid Chromatography:

Inject the reconstituted sample onto a C18 reverse-phase column.

Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid

(Solvent A) and acetonitrile with 0.1% formic acid (Solvent B). The specific gradient

profile should be optimized to ensure separation of LTE4 from other urinary

components.

2. Tandem Mass Spectrometry:

Utilize an electrospray ionization (ESI) source in negative ion mode.

Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode to monitor

specific precursor-to-product ion transitions for both LTE4 and the internal standard

(LTE4-d5). This provides high selectivity and sensitivity.

Optimize instrument parameters such as capillary voltage, gas flow rates, and collision

energy to maximize signal intensity.

Data Analysis:

1. Generate a standard curve by analyzing known concentrations of LTE4.

2. Calculate the ratio of the peak area of LTE4 to the peak area of the internal standard

(LTE4-d5) for both the standards and the unknown samples.

3. Determine the concentration of LTE4 in the urine samples by interpolating their peak area

ratios against the standard curve.

4. Normalize the urinary LTE4 concentration to urinary creatinine concentration to account for

variations in urine dilution.
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Protocol 2: Measurement of Coronary Flow Velocity
Reserve (CFVR) by Transthoracic Doppler
Echocardiography
Objective: To assess coronary microvascular function by measuring the ratio of hyperemic to

baseline coronary blood flow velocity.

Materials:

High-resolution transthoracic echocardiography system with Doppler capabilities.

Pharmacological stress agent: Adenosine or Dipyridamole.

Intravenous infusion pump.

ECG monitoring equipment.

Procedure:

Patient Preparation:

1. Patients should be instructed to abstain from caffeine-containing products for at least 12

hours prior to the procedure.

2. Obtain informed consent.

3. Position the patient in the left lateral decubitus position.

4. Establish intravenous access for the administration of the vasodilator.

5. Continuously monitor the patient's ECG and blood pressure throughout the procedure.

Baseline Coronary Flow Velocity Measurement:

1. Using a high-frequency transducer, obtain a modified parasternal short-axis view or a low

parasternal long-axis view to visualize the distal left anterior descending (LAD) coronary

artery.
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2. Use color Doppler to identify the location of blood flow within the LAD.

3. Place a pulsed-wave Doppler sample volume (typically 3-4 mm) within the identified flow

signal.[5]

4. Obtain a clear spectral Doppler signal of the coronary blood flow, which typically has a

biphasic pattern with a larger diastolic component.

5. Measure the peak diastolic flow velocity at rest. Average the measurements from three to

five consecutive cardiac cycles.

Hyperemic Coronary Flow Velocity Measurement:

1. Administer the vasodilator intravenously. A common protocol for adenosine is a continuous

infusion at a rate of 140 µg/kg/min for 2-4 minutes.[5][6]

2. Maintain the same imaging plane and Doppler sample volume position as in the baseline

measurement.

3. Continuously record the spectral Doppler signal during the infusion.

4. Measure the peak diastolic flow velocity during maximal hyperemia, which is typically

observed within 1-2 minutes of reaching the peak infusion rate. Average the

measurements from three to five consecutive cardiac cycles.

Calculation of CFVR:

1. Calculate the CFVR as the ratio of the peak diastolic flow velocity during hyperemia to the

peak diastolic flow velocity at baseline.

2. A CFVR value of less than 2.0 is generally considered abnormal.

Experimental Workflow
The following diagram illustrates the workflow for a patient participating in the FLAVOUR

clinical trial.
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Caption: Workflow of the FLAVOUR Phase 2a clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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